Cas no 955287-76-0 (4-(4-Fluoro-2-methyl-benzyl)-piperidine)

• Product name: 4-(4-Fluoro-2-methyl-benzyl)-piperidine
• CAS No: 955287-76-0
• MF: C₁₃H₁₈FN
• MW: 207.28712
• CID: 875208
• PubChem ID: 17039503

4-(4-Fluoro-2-methyl-benzyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-2-methylbenzyl)piperidine
• 4-(4-FLUORO-2-METHYL-BENZYL)-PIPERIDINE
• 4-[(4-fluoro-2-methylphenyl)methyl]piperidine
• MFCD05863584
• AB22564
• DTXSID80588790
• EN300-1858763
• CS-0281003
• 955287-76-0
• AKOS012084352
• SCHEMBL21788553
• 4-(4-Fluoro-2-methyl-benzyl)-piperidine

• Inchi： InChI=1S/C13H18FN/c1-10-8-13(14)3-2-12(10)9-11-4-6-15-7-5-11/h2-3,8,11,15H,4-7,9H2,1H3
• InChI Key： SQUYQGJDAZQSAI-UHFFFAOYSA-N
• SMILES： Cc1cc(ccc1CC2CCNCC2)F

Computed Properties

• Exact Mass: 207.14200
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 306.4±32.0 °C at 760 mmHg
• Flash Point: 139.1±25.1 °C
• PSA: 12.03000
• LogP: 3.00500
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(4-Fluoro-2-methyl-benzyl)-piperidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines